Cas no 192082-41-0 (3-{2-[Bis(1,1,2,2-tetrafluoro-2-hydroxyethyl)amino]phenyl}prop-2-enal)

• Product name: 3-{2-[Bis(1,1,2,2-tetrafluoro-2-hydroxyethyl)amino]phenyl}prop-2-enal
• CAS No: 192082-41-0
• MF: C₁₃H₉F₈NO₃
• MW: 379.202691793442
• CID: 2787423
• PubChem ID: 71347628

3-{2-[Bis(1,1,2,2-tetrafluoro-2-hydroxyethyl)amino]phenyl}prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-{2-[Bis(1,1,2,2-tetrafluoro-2-hydroxyethyl)amino]phenyl}prop-2-enal
• DTXSID90773554
• 192082-41-0

• Inchi： InChI=1S/C13H9F8NO3/c14-10(15,12(18,19)24)22(11(16,17)13(20,21)25)9-6-2-1-4-8(9)5-3-7-23/h1-7,24-25H
• InChI Key： HKWVCERHVGHSPO-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 379.04546845Da
• Monoisotopic Mass: 379.04546845Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 60.8Ų